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Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145

Essential Safety and Handling Guide for
Formanilide

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of formanilide, tailored for researchers, scientists, and drug
development professionals. Following these procedural steps is critical for ensuring laboratory
safety.

Chemical and Physical Properties

Formanilide is a light brown, solid powder at room temperature.[1][2] While its toxicological
properties have not been fully investigated, it is classified as harmful if swallowed and can
cause significant health effects upon exposure.[1][3]
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Property Value

Appearance Light brown powder solid[1][2]
Melting Point 47 - 49°C/116.6 - 120.2 °F[1][2]
Boiling Point 271 °C/519.8 °F[1][2]

Flash Point > 112 °C /> 233.6 °F[1]

Hazards Harmful if swallowed

Incompatibilities

Oxidizing agents[1]

Hazardous Combustion Products

Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (CO2)[1][2]

Personal Protective Equipment (PPE) Requirements

Proper PPE is the primary barrier against exposure. The following equipment is mandatory

when handling formanilide.

Body Part Required PPE Specifications & Rationale
Nitrile rubber gloves are
Hands Chemical-resistant gloves recommended for splash and
full contact protection.[3]
] Protects against dust particles
Eyes/Face Safety goggles or face shield

and potential splashes.[4][5]

Respiratory

Use a NIOSH (US) or CEN

(EV) approved N95 or P1 dust
Dust mask or respirator mask for nuisance dust levels.

[3] Higher exposure levels may

require a full respirator.[2]

Body

Provides a removable barrier
Laboratory coat to protect skin and clothing

from contamination.[5]
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Glove Compatibility Data

The selection of appropriate gloves is critical. Nitrile rubber has demonstrated high resistance
to formanilide.

Minimum

Glove Material . Breakthrough Time Contact Type
Thickness

Nitrile Rubber 0.11 mm 480 minutes Full Contact[3]

Nitrile Rubber 0.11 mm 480 minutes Splash Contact[3]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational workflow minimizes risk. The following diagram outlines the
procedural steps for the safe handling of formanilide, from preparation to final disposal.
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1. Preparation

Review Safety Data Sheet (SDS)

'

Ensure adequate ventilation
(e.g., fume hood)

'

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Mask)

Proceed to Handling

2. Iilrandling & Use

Weigh/handle solid formanilide
- Avoid creating dust

Avoid contact with skin and eyes Do not eat, drink, or smoke Keep container tightly closed when not in use

N\

If Spill Occurs

3. Spill & Waste ’D(sposal

Spill Cleanup:
Sweep solid material into a suitable,
labeled container for disposal

'

Waste Disposal:
Dispose of contents/container End of Procedure
in an approved waste disposal plant

'

Contaminated PPE:
Remove and wash before re-use or
dispose of as hazardous waste

A@:St-HagAling

Wash hands and arms
thoroughly with soap and water

'

Store formanilide in a dry, cool,
well-ventilated place away
from oxidizing agents

Click to download full resolution via product page

Safe Handling Workflow of Formanilide
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Procedural Guidance
Storage

» Store containers in a dry, cool, and well-ventilated location.[1][3]
o Keep the container tightly closed to prevent exposure to moisture and air.[1][3]

o Ensure storage is away from incompatible materials, particularly oxidizing agents.[1]

Accidental Release Measures

o Personal Precautions: Ensure the area is adequately ventilated.[1] Avoid breathing in dust.[3]
Use all prescribed personal protective equipment during cleanup.[1]

o Cleanup: For spills, carefully sweep or shovel the solid material into a suitable, labeled
container for disposal.[1][3] Avoid actions that generate dust.[3] For small liquid spills, an
absorbent paper may be used.[6]

Disposal Plan

» Waste Classification: Chemical waste generators are responsible for determining if the
discarded chemical is classified as hazardous waste according to local, regional, and
national regulations.[2]

o Procedure: All waste, including formanilide residue and contaminated materials, must be
collected in suitable, closed containers and disposed of through an approved waste disposal
plant.[3] Do not reuse empty containers.[2]

First Aid

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, ensuring to
flush under the eyelids.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water.[1][3]

¢ Inhalation: Move the individual to fresh air immediately.[3] If breathing is difficult or has
stopped, provide artificial respiration.[3]
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 Ingestion: Rinse the mouth thoroughly with water.[3] Do not induce vomiting.[1] Never give
anything by mouth to an unconscious person.[3]

 In all cases of exposure, seek immediate medical attention.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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